1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid

• IUPAC Name: 1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C8H12F3NO2/c9-8(10,11)5-12-3-1-2-6(4-12)7(13)14/h6H,1-5H2,(H,13,14)
• InChI Key: NXVLLLCFRLCPOM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC(F)(F)F)C(=O)O
• Molecular Formula: C8H12F3NO2
• Molecular Weight: 211.18 g/mol

Description

1-(2,2,2-Trifluoroethyl)piperidine-3-carboxylic acid is a chemical compound with the CAS Number: 786582-21-6. It has a molecular weight of 211.18. The IUPAC name for this compound is 1-(2,2,2-trifluoroethyl)-3-piperidinecarboxylic acid. It is typically stored at room temperature and has a physical form of oil.

Molecular Structure Analysis

The InChI code for 1-(2,2,2-Trifluoroethyl)piperidine-3-carboxylic acid is 1S/C8H12F3NO2/c9-8(10,11)5-12-3-1-2-6(4-12)7(13)14/h6H,1-5H2,(H,13,14). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

1-(2,2,2-Trifluoroethyl)piperidine-3-carboxylic acid has a molecular weight of 211.18. The compound is typically stored at room temperature and has a physical form of oil.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid, focusing on six unique fields:

Drug Development

1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid: is a valuable compound in drug development due to its unique chemical structure. The trifluoroethyl group enhances the metabolic stability and bioavailability of drug candidates. .

Catalysis

In the field of catalysis, 1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid serves as a ligand or catalyst precursor. . Researchers have explored its potential to improve reaction efficiency and selectivity.

Material Science

This compound is also significant in material science, particularly in the development of advanced materials. Its incorporation into polymer matrices can enhance the thermal and mechanical properties of materials. .

Agrochemicals

1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid: is utilized in the agrochemical industry for the development of herbicides and pesticides. Its unique properties contribute to the effectiveness and environmental stability of these products. .

Proteomics

In proteomics research, this compound is used as a reagent for protein modification and labeling. Its ability to introduce trifluoromethyl groups into proteins helps in studying protein interactions, structure, and function. .

Environmental Science

Environmental scientists use 1-(2,2,2-trifluoroethyl)piperidine-3-carboxylic acid in the study of pollutant degradation and remediation. Its stability and reactivity make it a useful model compound for understanding the behavior of fluorinated pollutants in the environment. .

Mechanism of Action

Target of Action

A related compound, ®-(-)-3-piperidinecarboxylic acid, is known to inhibit gaba (γ-aminobutyric acid) uptake . GABA is a major inhibitory neurotransmitter in the central nervous system, and its uptake inhibitors are often used in the treatment of various neurological disorders.

Mode of Action

If it acts similarly to ®-(-)-3-Piperidinecarboxylic acid, it may inhibit the reuptake of GABA, thereby increasing the concentration of GABA in the synaptic cleft and enhancing its inhibitory effect on neuronal activity .

Biochemical Pathways

If it acts as a gaba uptake inhibitor, it could potentially affect the gabaergic pathway, leading to increased inhibition of neuronal activity .

Result of Action

If it acts as a GABA uptake inhibitor, it could potentially lead to increased inhibition of neuronal activity, which could have various effects depending on the specific neurons and circuits involved .